Cas no 120398-66-5 (Perindopril Acyl-b-D-Glucuronide (>85%))

• Product Name: Perindopril Acyl-b-D-Glucuronide (>85%)
• CAS No: 120398-66-5
• MF: C₂₅H₄₀N₂O₁₁
• MW: 544.591908454895
• MDL: MFCD09841162
• CID: 105019
• PubChem ID: 71751527
• Update Time: 2025-04-18

Perindopril Acyl-b-D-Glucuronide (>85%) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate],[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI)
• Perindopril Acyl-β-D-glucuronide
• PERINDOPRIL ACYL-B-D-GLUCURONIDE
• b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-in...
• b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate],[2S-[1[R*(R
• Perindopril Acyl-α-D-glucuronide
• Perindopril Acyl-β-D
• Perindopril Acyl-Beta-D-glucuronide
• Perindopril Acyl-b-D-Glucuronide (>85%)
• UNII-K5W45YZJ5F
• K5W45YZJ5F
• PERINDOPRIL ACYL-.BETA.-D-GLUCURONIDE
• Perindopril Acyl-?-D-glucuronide
• beta-D-Glucopyranuronic acid, 1-(1-(2-((1-(ethoxycarbonyl)butyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylate), (2S-(1(R*(R*)),2alpha,3abeta,7abeta))-
• W-200941
• 120398-66-5
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-(1-(2-((1-(ETHOXYCARBONYL)BUTYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-1H-INDOLE-2-CARBOXYLATE), (2S-(1(R*(R*)),2.ALPHA.,3A.BETA.,7A.BETA.))-
• Perindopril acyl-β-D-glucuronide ,98%
• Perindopril-acyl-beta-D-glucuronide min. 93%

• MDL： MFCD09841162
• Inchi： 1S/C25H40N2O11/c1-4-8-14(23(34)36-5-2)26-12(3)21(31)27-15-10-7-6-9-13(15)11-16(27)24(35)38-25-19(30)17(28)18(29)20(37-25)22(32)33/h12-20,25-26,28-30H,4-11H2,1-3H3,(H,32,33)/t12-,13-,14-,15-,16-,17-,18-,19+,20-,25-/m0/s1
• InChI Key： VEYBPHDESXGJIN-STTHWTIYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C([C@@H]1C[C@@H]2CCCC[C@@H]2N1C([C@H](C)N[C@H](C(=O)OCC)CCC)=O)=O

Computed Properties

• Exact Mass: 544.26300
• Monoisotopic Mass: 544.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192A^2
• XLogP3: -1.1

Experimental Properties

• Melting Point: 133-137°C
• Refractive Index: 1.574
• PSA: 192.16000
• LogP: -0.37980

Perindopril Acyl-b-D-Glucuronide (>85%) Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere